Cas no 1185050-90-1 (N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}-3-chlorobenzamide hydrochloride)

• Product Name: N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}-3-chlorobenzamide hydrochloride
• CAS No: 1185050-90-1
• MF: C₂₀H₂₅Cl₂N₃O₃S
• MW: 458.40180182457
• CID: 6132920
• PubChem ID: 45283870
• Update Time: 2025-07-16

N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}-3-chlorobenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}-3-chlorobenzamide hydrochloride
• N-[2-(4-benzylpiperazin-1-yl)sulfonylethyl]-3-chlorobenzamide:hydrochloride
• N-[2-(4-benzylpiperazin-1-yl)sulfonylethyl]-3-chlorobenzamide;hydrochloride
• 1185050-90-1
• AKOS026684730
• F5005-0041
• VU0628205-1
• N-{2-[(4-benzylpiperazin-1-yl)sulfonyl]ethyl}-3-chlorobenzamide hydrochloride
• N-(2-((4-benzylpiperazin-1-yl)sulfonyl)ethyl)-3-chlorobenzamide hydrochloride

• Inchi： 1S/C20H24ClN3O3S.ClH/c21-19-8-4-7-18(15-19)20(25)22-9-14-28(26,27)24-12-10-23(11-13-24)16-17-5-2-1-3-6-17;/h1-8,15H,9-14,16H2,(H,22,25);1H
• InChI Key： JLBOLEAXINXDTO-UHFFFAOYSA-N
• SMILES： C(NCCS(N1CCN(CC2=CC=CC=C2)CC1)(=O)=O)(=O)C1=CC=CC(Cl)=C1.[H]Cl

Computed Properties

• Exact Mass: 457.0993682g/mol
• Monoisotopic Mass: 457.0993682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 596
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}-3-chlorobenzamide hydrochloride

Comprehensive Overview of N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}-3-chlorobenzamide hydrochloride (CAS No. 1185050-90-1)

N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}-3-chlorobenzamide hydrochloride (CAS No. 1185050-90-1) is a synthetic organic compound with a complex molecular structure. This compound belongs to the class of sulfonamide derivatives, which are widely studied in medicinal chemistry due to their diverse biological activities. The presence of both benzylpiperazine and chlorobenzamide moieties in its structure makes it a subject of interest for researchers exploring novel therapeutic agents.

The compound's unique structure, featuring a sulfonylethyl linker connecting the benzylpiperazine and 3-chlorobenzamide groups, contributes to its potential pharmacological properties. Recent studies have focused on similar compounds for their possible applications in central nervous system (CNS) disorders, making this molecule particularly relevant in current drug discovery trends. The hydrochloride salt form enhances its solubility, a critical factor in pharmaceutical formulation development.

In the context of modern medicinal chemistry, researchers are particularly interested in how structural modifications of such compounds can influence their bioavailability and target selectivity. The 4-benzylpiperazine moiety, a common feature in many bioactive molecules, is known to interact with various neurotransmitter receptors, while the chlorobenzamide group may contribute to metabolic stability. This combination makes CAS No. 1185050-90-1 a valuable scaffold for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}-3-chlorobenzamide hydrochloride involves multiple steps of organic synthesis, including sulfonylation reactions and amide bond formation. The purity and characterization of this compound are typically verified using advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy, which are standard practices in modern pharmaceutical quality control.

The scientific community's growing interest in piperazine-containing compounds has led to increased research on derivatives like CAS No. 1185050-90-1. These studies often focus on optimizing drug-like properties while minimizing potential side effects. Current trends in computational chemistry and molecular docking studies frequently utilize such compounds to predict their interactions with biological targets, contributing to more efficient drug design processes.

In pharmaceutical development, the physicochemical properties of N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}-3-chlorobenzamide hydrochloride are of particular importance. Researchers examine its logP (partition coefficient), pKa, and solubility profile to assess its potential as a drug candidate. These parameters are crucial for understanding the compound's behavior in biological systems and its potential for oral bioavailability, a key consideration in current pharmacokinetic studies.

The safety profile of this compound is another area of active investigation. While not classified as hazardous, proper handling procedures are always recommended for research chemicals. Current toxicology studies on similar compounds focus on establishing their therapeutic index and potential drug-drug interactions, which are essential for translational research.

From a commercial perspective, CAS No. 1185050-90-1 is primarily available as a research chemical for pharmaceutical and academic laboratories. Its applications in high-throughput screening and lead optimization processes make it valuable for drug discovery programs. The compound's stability under various storage conditions is typically specified by manufacturers to ensure research reproducibility.

Recent advances in green chemistry have also influenced the synthesis approaches for such compounds. Researchers are exploring more sustainable methods for producing piperazine derivatives, including catalytic processes and atom-economical reactions. These developments align with the pharmaceutical industry's growing emphasis on environmentally friendly synthesis methods.

In conclusion, N-{2-(4-benzylpiperazin-1-yl)sulfonylethyl}-3-chlorobenzamide hydrochloride represents an interesting case study in modern medicinal chemistry. Its structural features and potential biological activities make it a subject of ongoing research in academic and industrial settings. As the field of drug discovery continues to evolve, compounds like CAS No. 1185050-90-1 will likely play important roles in the development of new therapeutic agents targeting various disease pathways.